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Compound of Interest

Compound Name:
tert-Butyl 2-oxopiperazine-1-

carboxylate

CAS No.: 889958-14-9

Cat. No.: B1288903

Get Quote

This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance

(NMR) spectral data for tert-butyl 2-oxopiperazine-1-carboxylate and structurally related

analogues. This information is crucial for researchers in organic synthesis and drug

development for the structural elucidation and purity assessment of these important

heterocyclic scaffolds.

While the specific ¹H and ¹³C NMR spectral data for tert-butyl 2-oxopiperazine-1-carboxylate
(CAS 889958-14-9) is not readily available in the reviewed literature, this guide presents a

detailed comparison with three closely related compounds: tert-butyl piperazine-1-carboxylate,

tert-butyl 2-oxopiperidine-1-carboxylate, and the parent scaffold, piperazin-2-one. The analysis

of these alternatives provides valuable insights into the expected spectral features of the target

molecule.

Comparison of ¹H NMR Spectral Data
The following table summarizes the ¹H NMR chemical shifts (δ) for the selected compounds.

The data highlights the influence of the carbonyl group and the Boc-protecting group on the
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proton environments within the heterocyclic ring.

Compound ¹H NMR (Solvent)

tert-butyl piperazine-1-carboxylate
(CDCl₃) δ: 3.44 (t, J=5.0 Hz, 4H), 2.85 (t, J=5.0

Hz, 4H), 1.46 (s, 9H)

tert-butyl 2-oxopiperidine-1-carboxylate

Data not explicitly found in the provided search

results. However, based on the structure, one

would expect signals for the methylene protons

adjacent to the nitrogen and carbonyl, as well as

the other ring protons, and a singlet for the tert-

butyl group.

piperazin-2-one

Data not explicitly found in the provided search

results. The spectrum would show signals for

the three sets of methylene protons and the NH

proton.

Comparison of ¹³C NMR Spectral Data
The ¹³C NMR chemical shifts provide further insight into the electronic environment of the

carbon atoms in these molecules. The presence of the carbonyl group and the Boc-protecting

group significantly influences the chemical shifts of the adjacent carbons.

Compound ¹³C NMR (Solvent)

tert-butyl piperazine-1-carboxylate (CDCl₃) δ: 154.9, 79.5, 45.9 (br), 44.1 (br), 28.4

tert-butyl 2-oxopiperidine-1-carboxylate

Data not explicitly found in the provided search

results. Expected signals would include the

carbonyl carbon, the quaternary carbon and

methyl carbons of the tert-butyl group, and the

four methylene carbons of the piperidine ring.

piperazin-2-one

Data not explicitly found in the provided search

results. The spectrum would feature signals for

the carbonyl carbon and the three distinct

methylene carbons.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A general protocol for acquiring high-quality ¹H and ¹³C NMR spectra is outlined below. Specific

parameters may need to be optimized for individual samples and instruments.

Sample Preparation

Accurately weigh 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆).[1]

Ensure the sample is fully dissolved. If necessary, gently warm the sample or use a vortex

mixer.

Filter the solution through a small plug of cotton or glass wool into a clean, dry 5 mm NMR

tube to remove any particulate matter.

If an internal standard is required, add a small amount of tetramethylsilane (TMS) to the

solution.

NMR Data Acquisition

Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity and resolution.

Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

Acquire the ¹H spectrum using a standard pulse sequence. Typical parameters include a 30°

pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a

good signal-to-noise ratio.

For the ¹³C spectrum, use a proton-decoupled pulse sequence. A larger number of scans is

typically required due to the lower natural abundance of the ¹³C isotope.
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Data Processing

Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the

frequency-domain spectrum.

Phase correct the spectrum to ensure all peaks are in the absorptive mode.

Calibrate the chemical shift scale using the residual solvent peak or the TMS signal (0.00

ppm).

Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

Assign the peaks in both the ¹H and ¹³C spectra to the corresponding atoms in the molecule.

NMR Analysis Workflow
The following diagram illustrates a typical workflow for the NMR analysis of a synthetic

compound, from sample preparation to final data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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